Methyl azafrinate
Methyl azafrinate
Brand Name:
Vulcanchem
CAS No.:
1256-21-9
VCID:
VC0075422
InChI:
InChI=1S/C28H40O4/c1-22(12-8-9-13-23(2)16-17-25(29)32-7)14-10-15-24(3)18-21-28(31)26(4,5)19-11-20-27(28,6)30/h8-10,12-18,21,30-31H,11,19-20H2,1-7H3/b9-8+,14-10+,17-16+,21-18+,22-12+,23-13+,24-15+/t27-,28-/m1/s1
SMILES:
CC(=CC=CC=C(C)C=CC(=O)OC)C=CC=C(C)C=CC1(C(CCCC1(C)O)(C)C)O
Molecular Formula:
C28H40O4
Molecular Weight:
440.624
Methyl azafrinate
CAS No.: 1256-21-9
Cat. No.: VC0075422
Molecular Formula: C28H40O4
Molecular Weight: 440.624
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1256-21-9 |
|---|---|
| Molecular Formula | C28H40O4 |
| Molecular Weight | 440.624 |
| IUPAC Name | methyl (2E,4E,6E,8E,10E,12E,14E)-15-[(1R,2R)-1,2-dihydroxy-2,6,6-trimethylcyclohexyl]-4,9,13-trimethylpentadeca-2,4,6,8,10,12,14-heptaenoate |
| Standard InChI | InChI=1S/C28H40O4/c1-22(12-8-9-13-23(2)16-17-25(29)32-7)14-10-15-24(3)18-21-28(31)26(4,5)19-11-20-27(28,6)30/h8-10,12-18,21,30-31H,11,19-20H2,1-7H3/b9-8+,14-10+,17-16+,21-18+,22-12+,23-13+,24-15+/t27-,28-/m1/s1 |
| Standard InChI Key | WTALGWBKIVKKSF-PYPFVGEKSA-N |
| SMILES | CC(=CC=CC=C(C)C=CC(=O)OC)C=CC=C(C)C=CC1(C(CCCC1(C)O)(C)C)O |
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